Cas no 71-00-1 (L-Histidine)

L-histidine is an essential amino acid for infants L-histidine is an inhibitor of mitochondrial glutamine transport

L-Histidine structure

Product Name:L-Histidine

CAS No:71-00-1

Molecular Formula:C₆H₉N₃O₂

Molecular Weight:155.1546

MDL:MFCD00064315

CID:33922

PubChem ID:329750006

L-Histidine Properties

Names and Identifiers

- L-Histidine
- L-Histidine,free base
- (S)-2-Amino-3-(4-imidazolyl)propionic acid~H-His-OH
- L-Histidine Base
- H-His-OH
- L-Hisidine
- CultureSure L-Histidine, Animal-derived-free
- Histidine
- HISTIDINE, L-(P)
- HISTIDINE, L-(RG)
- L-[+]-Histidine
- L-HISTIDINE AJI 92
- d,l-histidine
- FEMA 3694
- Histidin
- H-L-HIS-OH
- L-HIS
- L-Histdine
- NSC 137773
- L-2-Amino-3-(4-imidazolyl)propionic acid
- glyoxaline-5-alanine
- Anti-rheuma
- L-(-)-Histidine
- Istidina
- S-Histidine
- (L)-Histidine
- Histidine (VAN)
- histidina
- (S)-4-(2-Amino-2-carboxyethyl)imidazole
- Histidinum
- (2S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid
- L-Histidin
- (S)-alpha-amino-1H-imidazole-4-propanoic acid
- HISTIDINE, L-
- Histidinum [INN-Latin]
- Histidine [USAN:INN]
- (S)-Histidine
- Histidina [INN-Spanish]
- L-beta-(4-Imidazolyl)alanin
- 4-(2-Amino-2-carboxyethyl)imidazole
- 1H-Imidazole-4-alanine,
- His
- D-Histidine
- L-histidinium(1+)
- L-histidine monocation
- L-histidine anion
- D-histidinium(2+)
- L-histidine dianion
- 71-00-1
- D-histidinate(2-)
- (2S)-2-amino-3-(1H-imidazol-4-yl)propanoate
- D-histidine
- D-histidine monoanion
- alpha-Amino-1H-imidazole-4-propionic acid
- 4-[(2S)-2-ammonio-2-carboxyethyl]-1H-imidazol-3-ium
- DL-Histidine
- D-histidine monocation
- D-Histidin
- (R)-alpha-Amino-1H-imidazole-4-propionic acid
- L-histidinate(1-)
- DHI
- L-histidine dication
- L-histidinium(2+)
- H
- D-histidinium(1+)
- L-histidine monoanion
- (2S)-2-ammonio-3-(1H-imidazol-3-ium-4-yl)propanoate
- D-histidinate(1-)
- 4-[(2R)-2-ammonio-2-carboxyethyl]-1H-imidazol-3-ium
- (2S)-2-amino-3-imidazol-1-id-4-ylpropanoate
- (2R)-2-ammonio-3-(1H-imidazol-3-ium-4-yl)propanoate
- D-histidine dication
- D-histidine dianion
- (S)-alpha-Amino-1H-imidazole-4-propionic acid
- HISTIDINE
- (2R)-2-amino-3-imidazol-1-id-4-ylpropanoate
- (2R)-2-amino-3-(1H-imidazol-4-yl)propanoate
- L-histidinate(2-)
- (S)1H-Imidazole-4-alanine
- AI3-26558
- bmse000039
- L-Alanine, 3-(1H-imidazol-4-yl)-
- Histidine, European Pharmacopoeia (EP) Reference Standard
- NCGC00162189-02
- NS00074195
- Lopac0_000566
- SCHEMBL3259
- NCGC00162189-05
- 1H-Imidazole-4-propanoic acid, .alpha.-amino-, (S)-
- 1hsl
- B81AEDB0-EACA-4296-9BAB-52D60F137FFB
- CAREDO Treating Periodontitis Toothpastes100g
- HY-N0832
- F8881-8926
- H0149
- (S)-alpha-Amino-1H-imidazole-4-propionate
- DTXCID503126
- L-Histidine, certified reference material, TraceCERT(R)
- Lopac-H-8125
- US9138393, Histidine
- amino-1H-imidazole-4-propanoic acid
- EINECS 200-745-3
- 1H-Imidazole-4-alanine, (S)-
- (S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid
- AS-14171
- L-Histidine, non-animal source
- H-2310
- HISTIDINE [INN]
- alpha-Amino-4(or 5)-imidazolepropionic acid
- Histidina (INN-Spanish)
- S3989
- L-Histidine, ReagentPlus(R), >=99% (TLC)
- Treating Periodontitis Toothpaste
- BDBM181118
- (S)-alpha-Amino-1H-imidazole-4-propanoate
- 1lag
- CHEBI:27570
- L-HISTIDINE [USP-RS]
- NCGC00015518-01
- CS-7781
- SERINE IMPURITY C [EP IMPURITY]
- HISTIDINE [HSDB]
- L-HISTIDINE [JAN]
- HISTIDINE (USP MONOGRAPH)
- L-Histidine, United States Pharmacopeia (USP) Reference Standard
- L-Histidine, Pharmaceutical Secondary Standard; Certified Reference Material
- F8889-0575
- NSC-137773
- (S)-2-Amino-3-(4-imidazolyl)propionic acid
- L-HISTIDINE [FHFI]
- DB00117
- amino-4-imidazoleproprionic acid
- (S)-1H-Imidazole-4-alanine
- CAREDO Treating Periodontitis Toothpastes
- (S)-a-Amino-1H-imidazole-4-propanoate
- Histidinum (INN-Latin)
- HISTIDINE (II)
- AKOS015854051
- L-beta-(4-Imidazolyl)-alpha-alanin
- HISTIDINE [MART.]
- HISTIDINE [WHO-DD]
- Histidine, monohydrochloride
- CHEMBL17962
- (S)-a-Amino-1H-imidazole-4-propanoic acid
- HISTIDINE [II]
- CCG-204656
- (2S)-2-amino-3-(imidazol-4-yl)propanoic acid
- 1H-Imidazole-4-propanoic acid, alpha-amino-, (S)-
- L-hystidine
- bmse000976
- GTPL4670
- his
- Z359369984
- NSC137773
- Imidazole C-4(5) deriv. 5
- Q485277
- Histidine (L-Histidine)
- UNII-4QD397987E
- HISTIDINE [USP MONOGRAPH]
- DTXSID9023126
- (S)-2-Amino-3-(imidazol-4-yl)propanoic acid
- GTPL3310
- FEMA No. 3694
- amino-1H-imidazole-4-propanoate
- (2S)-2-amino-3-(1H-imidazol-5-yl)propanoic acid
- L-Histidine, p.a., 98.5%
- SDCCGSBI-0050549.P002
- D70843
- HISTIDINE [USAN]
- HSDB 1810
- CHEBI:15971
- C00135
- L-His-OH
- AKOS026676613
- L-Histidine, SAJ special grade, >=98.5%
- HISTIDINE [VANDF]
- 3-(1H-imidazol-4-yl)-L-Alanine
- AC-35086
- HISTIDINE (MART.)
- amino-4-imidazoleproprionate
- HISTIDINE [MI]
- M02982
- MFCD00064315
- DA-64956
- HISTIDINE (EP MONOGRAPH)
- bmse001015
- NCGC00162189-01
- HISTIDINE [EP MONOGRAPH]
- [3H]histidine
- (S)-2-Amino-3-(4-imidazolyl)propionsaeure
- 4QD397987E
- Histidine,(S)
- 7006-35-1
- alpha-Amino-1H-imidazole-4-propionic acid, (S)-
- L-Histidine (H-His-OH)
- US9144538, Histidine
- D00032
- Histidine (USP/INN)
- (2S)-2-amino-3-(1H-imidazol-4-yl)propanoic acid hydrochloride
- [3H]-histidine
- L-Histidine, BioUltra, >=99.5% (NT)
- EN300-57334
- BDBM7953
- L-Histidine, cell culture tested, meets EP, USP testing specifications, from non-animal source
- L-Histidine, Vetec(TM) reagent grade, >=99%
- L-HISTIDINE [FCC]
- L-Histidine (JP18)
- +Expand
- MDL： MFCD00064315
- InChIKey： HNDVDQJCIGZPNO-YFKPBYRVSA-N
- Inchi： 1S/C6H9N3O2/c7-5(6(10)11)1-4-2-8-3-9-4/h2-3,5H,1,7H2,(H,8,9)(H,10,11)/t5-/m0/s1
- SMILES： O([H])C([C@]([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])[H])=O
- BRN： 4673585

Computed Properties

Exact Mass: 155.069477g/mol
Surface Charge: 0
XLogP3: -3.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 155.069477g/mol
Monoisotopic Mass: 155.069477g/mol
Topological Polar Surface Area: 92Å²
Heavy Atom Count: 11
Complexity: 151
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0
Molecular Weight: 155.15

Experimental Properties

Dissociation Constants: pK1'= 1.78; pK2'= 5.97; pK3'= 8.97
Taste: Sweet
LogP: 0.06440
PSA: 92.00000
Merck: 4720
Refractive Index: 13 ° (C=11, 6mol/L HCl)
Water Partition Coefficient: 41.6 g/L (25 ºC)
Boiling Point: 278.95°C (rough estimate)
Melting Point: 282 °C (dec.) (lit.)
Flash Point: 282oC
FEMA: 3694 | L-HISTIDINE
Solubility: H2O: 50 mg/mL
Color/Form: White crystals or crystalline powders. Odourless. Slightly bitter
PH: 7.0-8.0 (25℃, 0.1M in H2O)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in water (4.3g/100ml, 25 ℃), extremely insoluble in ethanol, insoluble in ether
Sensitiveness: Sensitive to light
pka: 1.8(at 25℃)
Specific Rotation: 12.4 º (c=11,6N HCl)
Optical Activity: [α]20/D −39±1°, c = 2% in H2O
Density: 1.3092 (rough estimate)

L-Histidine Security Information

RTECS：MS3070000
WGK Germany：1
Safety Term：S24/25
Safety Instruction： S24/25
Risk Phrases：R22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R22: harmful if swallowed.
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：10-23

L-Histidine Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

L-Histidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RQR-5g	H-His-OH	71-00-1	98%	5g	$4.00	2024-04-21
A2B Chem LLC	AB75123-5g	L-Histidine	71-00-1	98%	5g	$3.00	2024-04-19
Ambeed	A170737-5g	H-His-OH	71-00-1	98%	5g	$5.0	2024-05-30
Apollo Scientific	BIH0710-50g	L-Histidine	71-00-1	99%	50g	£25.00	2023-08-31
FUJIFILM	032-23621-100G	CultureSure® L-Histidine, Animal-derived-free	71-00-1		100g	JPY 19800	2023-09-15
Life Chemicals	F8889-0575-0.25g	(2S)-2-amino-3-(1H-imidazol-5-yl)propanoic acid	71-00-1	95%+	0.25g	$18.0	2023-11-21
TRC	H456010-10mg	L-Histidine	71-00-1		10mg	$ 57.00	2023-09-07
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	1B1164-100g	L-Histidine	71-00-1	≥98.5%	100g	￥350元	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H108260-250g	L-Histidine	71-00-1	≥99%	250g	¥329.90	2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R011791-100g	L-Histidine	71-00-1	99%	100g	￥132	2024-05-22